2-((1-(3,4-Difluorobenzoyl)piperidin-3-yl)oxy)isonicotinonitrile

• IUPAC Name: 2-[1-(3,4-difluorobenzoyl)piperidin-3-yl]oxypyridine-4-carbonitrile
• InChI: InChI=1S/C18H15F2N3O2/c19-15-4-3-13(9-16(15)20)18(24)23-7-1-2-14(11-23)25-17-8-12(10-21)5-6-22-17/h3-6,8-9,14H,1-2,7,11H2
• InChI Key: DQWNXSUPTZHAMQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC(=C(C=C2)F)F)OC3=NC=CC(=C3)C#N
• Molecular Formula: C18H15F2N3O2
• Molecular Weight: 343.3 g/mol
• CAS No.: 2034474-06-9

Description

2-((1-(3,4-Difluorobenzoyl)piperidin-3-yl)oxy)isonicotinonitrile is a useful research compound. Its molecular formula is C18H15F2N3O2 and its molecular weight is 343.334. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Activity and Compound Synthesis

• Compounds with the piperidine structure have been synthesized and examined for their biological activities. For instance, derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide were synthesized and shown to exhibit moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016).
• Piperidine-based compounds, specifically 1,3-thiazole, 1,3,4-thiadiazole, and 1,3-thiazolo[2,3-c]-1,2,4-triazole derivatives, were synthesized and some showed significant anti-arrhythmic activity, highlighting the therapeutic potential of piperidine structures in cardiovascular diseases (Abdel‐Aziz et al., 2009).

Structural Analysis and Drug Development

• The structural characterization of piperidine derivatives is crucial for understanding their pharmacological properties. For instance, a novel bioactive heterocycle involving a piperidine structure was synthesized and evaluated for antiproliferative activity. The study involved comprehensive structural analysis using various techniques, suggesting the importance of understanding molecular structure for drug development (Prasad et al., 2018).

Potential in Cancer Treatment

• Certain piperidine derivatives have been synthesized and tested for their antileukemic activity, showing promising results against human leukemic cell lines. The potency of these compounds, especially those with specific substituents, indicates the potential for piperidine structures in developing cancer treatments (Vinaya et al., 2012).

Neurological Applications

• Piperidine derivatives have also been explored for their neurological applications. For example, compounds were synthesized and evaluated for their inhibitory activity on the NPY Y5 receptor, demonstrating the potential use of piperidine structures in the treatment of neurological disorders (Ogino et al., 2008).

Mechanism of Action

Target of Action

Similar compounds with piperidine derivatives have been found to exhibit affinity for serotonergic and dopaminergic receptors . They are also known to inhibit the enzyme acetylcholinesterase (AChE), which is used for the treatment of Alzheimer’s disease .

Mode of Action

Similar compounds with piperidine derivatives have been found to interact with their targets, such as serotonergic and dopaminergic receptors, and inhibit the enzyme acetylcholinesterase (ache) .

Biochemical Pathways

Compounds with similar structures have been found to affect various biochemical pathways related to serotonergic and dopaminergic neurotransmission, as well as the enzymatic activity of acetylcholinesterase .

Pharmacokinetics

Similar compounds have been found to have pharmacokinetic differences, which could be due to factors such as toxicity, resistance to existing drugs by altering the gene sequence .

Result of Action

Similar compounds have been found to exhibit various pharmacological activities, such as analgesic, anticonvulsant, antipsychotic, anticancer, and antimicrobial activities .